5-chloro-N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C12H14ClN3O3S2 and its molecular weight is 347.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antitumor Agents
Research has shown the potential of compounds containing a sulfonamido moiety, like the one , as antibacterial and antitumor agents. A study by Azab et al. (2013) focused on synthesizing heterocyclic compounds with a sulfonamido moiety, showing promise as antibacterial agents. Similarly, Hafez et al. (2017) synthesized a series of compounds, including those with a thiophene sulfonamide structure, demonstrating significant antitumor and antibacterial activities (Azab, Youssef, & El-Bordany, 2013) (Hafez, Alsalamah, & El-Gazzar, 2017).
Cytotoxicity Studies
Arsenyan et al. (2016) investigated the cytotoxicity of certain sulfonamide compounds, including aminomethylselenopheno[3,2-b]thiophene sulfonamides, against various cancer cell lines. This study highlights the potential of such compounds in cancer research (Arsenyan, Rubina, & Domracheva, 2016).
Ocular Hypotensive Activity
Prugh et al. (1991) discussed the synthesis of thieno[2,3-b]thiophene-2-sulfonamides, including derivatives, for their potential in treating glaucoma due to their ocular hypotensive activity (Prugh, Hartman, Mallorga, Mckeever, Michelson, Murcko, Schwam, Smith, Sondey, & Springer, 1991).
ALS Inhibitors
Ren et al. (2000) explored triazolopyrimidinesulfonamide and 5-pyrimidyltriazolo-3-sulfonamides as ALS inhibitors, revealing the diverse potential of pyrimidine sulfonamide derivatives in neurodegenerative disease research (Ren, Yang, Gao, Xinling, Zhou, & Cheng, 2000).
Antiviral and Antioxidant Activities
Chen et al. (2010) synthesized thiophene sulfonamide derivatives with potential antiviral activities. Jin et al. (2010) discussed compounds with a pyrimidine sulfonamide structure showing antioxidant properties, relevant for age-related diseases (Chen, Xu, Liu, Yang, Fan, Bhadury, Hu, & Zhang, 2010) (Jin, Randazzo, Zhang, & Kador, 2010).
Hypoglycemic Agents
Grell et al. (1998) investigated hypoglycemic benzoic acid derivatives, including sulfonamide compounds, indicating their potential in diabetes management (Grell, Hurnaus, Griss, Sauter, Rupprecht, Mark, Luger, Nar, Wittneben, & Müller, 1998).
Properties
IUPAC Name |
5-chloro-N-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClN3O3S2/c1-8-9(2)14-7-16(12(8)17)6-5-15-21(18,19)11-4-3-10(13)20-11/h3-4,7,15H,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPVKEMSUGVYVGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN(C1=O)CCNS(=O)(=O)C2=CC=C(S2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.